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Compound of Interest

Compound Name: 5-Methyloxazolidine

Cat. No.: B2705598 Get Quote

Introduction

The term "5-Methyloxazolidine" can refer to two distinct chemical entities: the foundational

heterocyclic compound 5-methyl-1,3-oxazolidine and the more complex, industrially significant

biocide 3,3'-Methylenebis(5-methyloxazolidine) (MBO). This technical guide provides a

comprehensive overview of both compounds, with a primary focus on MBO due to its

widespread applications and the extensive body of research available. This document is

intended for researchers, scientists, and professionals in drug development and industrial

chemistry, offering detailed data, experimental protocols, and visual representations of key

processes.

5-Methyl-1,3-oxazolidine
5-methyl-1,3-oxazolidine is a simple heterocyclic organic compound. While less documented in

extensive industrial applications compared to its bis-derivative, it serves as a fundamental

structure in heterocyclic chemistry.

Physicochemical Properties
A summary of the key physicochemical properties for 5-methyl-1,3-oxazolidine is presented in

Table 1.
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Property Value

CAS Number 58328-22-6

Molecular Formula C₄H₉NO

Molecular Weight 87.12 g/mol

IUPAC Name 5-methyl-1,3-oxazolidine

Canonical SMILES CC1COCNC1

InChI Key HBVZPVWFLGXUAU-UHFFFAOYSA-N

3,3'-Methylenebis(5-methyloxazolidine) (MBO)
3,3'-Methylenebis(5-methyloxazolidine), commonly known as MBO, is a prominent biocide

and preservative. It is recognized for its efficacy as a formaldehyde-releasing agent, providing

broad-spectrum antimicrobial activity in a variety of industrial applications.

Physicochemical Properties of MBO
The quantitative properties of MBO are detailed in Table 2 for easy reference and comparison.
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Property Value Reference

CAS Number 66204-44-2

Molecular Formula C₉H₁₈N₂O₂

Molecular Weight 186.25 g/mol

Appearance
Colorless to pale-yellow

transparent liquid

Density
1.00 - 1.20 g/mL (typically

~1.062 g/cm³)

Boiling Point ~247.6 °C at 760 mmHg

Flash Point 73 °C at 1,013 hPa

pH (1% aq. solution) 9.00 - 11.00

Solubility
Soluble in water, dispersible in

oil

Vapor Pressure 1.4 Pa at 25 °C

Synthesis of MBO
MBO is synthesized through the condensation reaction of isopropanolamine (1-amino-2-

propanol) and formaldehyde. The reaction is typically carried out in an aqueous solution and

can be catalyzed.

The following protocol is adapted from a patented synthesis method for 3,3'-methylenebis(5-
methyloxazolidine).

Materials:

Isopropanolamine (2 mol, 150 g)

50% Formaldehyde solution (3.6 mol, 216.0 g)

1,1,3,3-tetramethylguanidine (catalyst, 0.002 mol, 0.23 g)
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500 mL four-neck flask equipped with an electric stirrer and a condenser

Ice water bath

Procedure:

Charge the 500 mL four-neck flask with 150 g (2 mol) of isopropanolamine and 0.23 g (0.002

mol) of 1,1,3,3-tetramethylguanidine.

While cooling the flask in an ice water bath, slowly add 216.0 g (3.6 mol) of 50%

formaldehyde solution. Maintain the temperature below 120 °C during the addition.

After the complete addition of formaldehyde, maintain the reaction mixture at 85 °C for 10

hours with continuous stirring.

Cool the mixture to room temperature.

Remove water from the product mixture via reduced pressure distillation.

The resulting product is 3,3'-methylenebis(5-methyloxazolidine), with an expected yield of

approximately 97%.

Reactants:
- Isopropanolamine

- Formaldehyde Solution
- Catalyst (1,1,3,3-tetramethylguanidine)

1. Charge reactants into
 a four-neck flask

2. Add formaldehyde slowly
 in an ice water bath

3. Heat at 85°C
 for 10 hours

4. Cool to
 room temperature

5. Reduced pressure
 distillation to remove water

Final Product:
3,3'-Methylenebis(5-methyloxazolidine)

Click to download full resolution via product page

Synthesis workflow for 3,3'-Methylenebis(5-methyloxazolidine).

Applications of MBO
MBO's broad-spectrum antimicrobial properties make it a valuable preservative and biocide in

numerous industrial sectors.

Metalworking Fluids: It is highly effective in both aqueous and oil-based metalworking fluids

to prevent bacterial growth, ensuring the stability and longevity of the fluids.
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Water Treatment: MBO is used to control the proliferation of microorganisms in water

treatment systems, thereby preventing odors and corrosion.

Coatings and Paints: It acts as a stabilizer and preservative, preventing microbial

degradation and corrosion in paint and coating formulations.

Animal Feed: It is utilized as an additive to control microbial growth, preserving the quality

and safety of the feed.

Oil and Gas Industry: MBO is employed as a hydrogen sulfide (H₂S) scavenger in oil and

gas exploration and processing.

Mechanism of Action: Formaldehyde Release
MBO functions as a "formaldehyde releaser" or "formaldehyde donor". Its biocidal activity is not

inherent to the parent molecule itself but stems from its slow decomposition in aqueous

environments to release formaldehyde.

The released formaldehyde is a potent electrophile that exerts a broad and non-specific

antimicrobial effect. It readily reacts with primary amines and thiol groups found in microbial

proteins and with the amine groups of purine bases in nucleic acids (DNA, RNA). This leads to

the cross-linking of these essential biomolecules, disrupting cellular function and leading to

microbial death.
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Mechanism of MBO as a formaldehyde-releasing biocide.
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Safety and Handling
3,3'-Methylenebis(5-methyloxazolidine) is an effective biocide but requires careful handling

due to its potential hazards.

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and protective clothing. Avoid

contact with skin and eyes. Do not eat, drink, or smoke in work areas.

Hazards: MBO can cause severe skin burns and eye damage. It may cause an allergic skin

reaction. It is harmful if swallowed or in contact with skin. It is suspected of causing genetic

defects and may cause cancer.

First Aid: In case of skin contact, immediately remove contaminated clothing and wash the

affected area with soap and water. For eye contact, rinse cautiously with water for several

minutes. If inhaled, move the person to fresh air. If swallowed, rinse the mouth and do NOT

induce vomiting. Seek immediate medical attention in all cases of significant exposure.

Storage: Store in original, tightly sealed containers in a cool, well-ventilated place away from

heat and direct sunlight. Keep away from incompatible materials such as oxidizing agents.

Conclusion

While 5-methyl-1,3-oxazolidine is a foundational heterocyclic compound, 3,3'-Methylenebis(5-
methyloxazolidine) (MBO) is a compound of significant industrial importance. Its role as a

formaldehyde-releasing biocide makes it critical in the preservation of a wide range of

materials, from metalworking fluids to paints. Understanding its physicochemical properties,

synthesis, and mechanism of action is crucial for its effective and safe application. The data

and protocols provided in this guide offer a comprehensive resource for professionals working

with or researching this versatile chemical compound.

To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Methyloxazolidine
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2705598#5-methyloxazolidine-cas-number-and-
properties]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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